Cas no 71406-41-2 (Shikodokaurin B)

• Product name: Shikodokaurin B
• CAS No: 71406-41-2
• MF: C₂₆H₃₆O₈
• MW: 476.559
• CID: 2006222

Shikodokaurin B Chemical and Physical Properties

Names and Identifiers

• Shikodokaurin B
• (14R)-1α,3β,14-Triacetoxy-7α-hydroxykaur-16-en-15-one

• Inchi： InChI=1S/C26H36O8/c1-12-16-8-9-17-25(7)18(10-19(30)26(17,22(12)31)23(16)34-15(4)29)24(5,6)20(32-13(2)27)11-21(25)33-14(3)28/h16-21,23,30H,1,8-11H2,2-7H3
• InChI Key： STGHKRVRVKZACG-UHFFFAOYSA-N
• SMILES： CC(=O)OC1C2CCC3C1(C(O)CC1C(C)(C)C(CC(OC(C)=O)C31C)OC(C)=O)C(=O)C2=C |TLB:3:4:8.7.6:32.30|

Computed Properties

• Exact Mass: 476.241
• Monoisotopic Mass: 476.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 952
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2